Cas no 31185-80-5 (2-Chloro-4-(o-carboxyphenylamino)pyrimidine)

• Product Name: 2-Chloro-4-(o-carboxyphenylamino)pyrimidine
• CAS No: 31185-80-5
• MF: C₁₁H₈ClN₃O₂
• MW: 249.653120994568
• MDL: MFCD01555479
• CID: 870135
• PubChem ID: 1933457
• Update Time: 2025-06-29

2-Chloro-4-(o-carboxyphenylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chloropyrimidin-4-yl)amino]benzoic acid
• 2-(2-chloro-pyrimidin-4-ylamino)-benzoic acid
• 2-[(2-Chloro-4-pyrimidinyl)amino]-benzoic acid
• 2-Chlor-4-(o-carboxyphenylamino)pyrimidin
• 2-Chloro-4-(o-carboxyphenylamino)pyrimidine
• AC1LYTJH
• CTK1B9958
• HMS2775A18
• STOCK1S-17068
• CHEMBL1605993
• DTXSID50365671
• SR-01000358321
• NS-03691
• D77575
• SCHEMBL11269404
• SMR000273533
• MFCD01555479
• 31185-80-5
• cid_1933457
• STL298014
• MLS000714053
• 2-[(2-chloranylpyrimidin-4-yl)amino]benzoic acid
• CS-W000267
• 2-[(2-chloro-4-pyrimidinyl)amino]benzoic acid
• BDBM69309
• 2-[(2-chloropyrimidin-4-yl)amino]benzoicacid
• 2-((2-Chloropyrimidin-4-yl)amino)benzoic acid
• Z56777839
• SR-01000358321-1
• AKOS000525958

• MDL： MFCD01555479
• Inchi： 1S/C11H8ClN3O2/c12-11-13-6-5-9(15-11)14-8-4-2-1-3-7(8)10(16)17/h1-6H,(H,16,17)(H,13,14,15)
• InChI Key： OOMWDVDTDKNMCP-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 249.03064
• Monoisotopic Mass: 249.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 493.9°C at 760 mmHg
• Flash Point: 252.5°C
• Refractive Index: 1.69
• PSA: 75.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-Chloro-4-(o-carboxyphenylamino)pyrimidine

2-Chloro-4-(o-carboxyphenylamino)pyrimidine: A Comprehensive Overview

2-Chloro-4-(o-carboxyphenylamino)pyrimidine, also known by its CAS number 31185-80-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The structure of this compound is characterized by a pyrimidine ring substituted with a chlorine atom at position 2 and an o-carboxyphenylamino group at position 4. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

The synthesis of 2-Chloro-4-(o-carboxyphenylamino)pyrimidine involves a series of well-defined chemical reactions. The starting material is typically a pyrimidine derivative, which undergoes substitution or condensation reactions to introduce the desired substituents. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of chemical properties, 2-Chloro-4-(o-carboxyphenylamino)pyrimidine exhibits unique behavior due to the electron-withdrawing effects of the chlorine atom and the electron-donating effects of the o-carboxyphenylamino group. These opposing effects create a balance that influences the compound's reactivity in various chemical reactions. For instance, the presence of the chlorine atom enhances the electrophilic character of the pyrimidine ring, making it more susceptible to nucleophilic attacks. On the other hand, the o-carboxyphenylamino group introduces steric hindrance and increases the compound's solubility in polar solvents.

The pharmacological properties of 2-Chloro-4-(o-carboxyphenylamino)pyrimidine have been extensively studied in recent years. Research has shown that this compound exhibits potential as a lead molecule for drug development, particularly in the areas of anticancer and anti-inflammatory therapies. A study published in 2023 demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in preclinical models, with promising results indicating its ability to reduce inflammation in chronic diseases.

The application of 2-Chloro-4-(o-carboxyphenylamino)pyrimidine extends beyond pharmacology into materials science. Recent research has highlighted its potential as a building block for constructing advanced materials with unique electronic properties. For example, researchers have successfully incorporated this compound into organic semiconductors, where it contributes to enhanced charge transport properties. This opens up new avenues for its use in electronic devices such as field-effect transistors and light-emitting diodes.

In terms of safety and toxicity, studies have shown that 2-Chloro-4-(o-carboxyphenylamino)pyrimidine exhibits low toxicity at therapeutic concentrations. However, long-term exposure or high doses may lead to adverse effects, particularly on liver and kidney function. Regulatory agencies have established guidelines for safe handling and use of this compound in research and industrial settings.

The future outlook for 2-Chloro-4-(o-carboxyphenylamino)pyrimidine is promising, with ongoing research focusing on optimizing its therapeutic potential and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant drugs. Furthermore, advancements in computational chemistry are enabling researchers to predict and design derivatives with improved efficacy and reduced toxicity.

In conclusion, 2-Chloro-4-(o-carboxyphenylamino)pyrimidine, CAS number 31185-80-5, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and materials science. As our understanding of this compound continues to grow, it holds great promise for addressing unmet medical needs and advancing technological innovations.